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Compound of Interest

Compound Name: Bithionolate sodium
CAS No.: 6385-58-6
Cat. No.: B1215189
Get Quote
. J

This guide provides an in-depth analysis of the safety, handling, and toxicological profile of
Bithionolate Sodium (CAS No. 6385-58-6). Designed for researchers, scientists, and drug
development professionals, this document synthesizes critical data from multiple authoritative
sources to ensure the highest standards of laboratory safety and experimental integrity. As a
physiologically active substance, Bithionolate Sodium necessitates careful handling and a
thorough understanding of its potential hazards.[1]

Chemical and Physical Identity

Bithionolate Sodium is the disodium salt of Bithionol, a potent antimicrobial and anthelmintic
agent.[2] Understanding its fundamental properties is the first step in a comprehensive safety
assessment.
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Property Value Source

) 2,2'-Thiobis(4,6-
Chemical Name _ o [2]
dichlorophenol) disodium salt

Sodium Bithionolate, Vancide
Synonyms o ) ) [3]
BN, Bithionol Disodium Salt

CAS Number 6385-58-6 [2]
Molecular Formula C12H4ClaNa202S
Molecular Weight 400.00 g/mol

) Solid (White to Gray to Brown
Physical State
powder to crystal)

Purity >98.0% (HPLC)

Hazard Identification and GHS Classification

Bithionolate Sodium is classified as a hazardous substance. The primary acute hazard is
associated with ingestion.

GHS Classification:
o Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.

It is crucial to note that the parent compound, Bithionol, has a more severe classification of
Acute Toxicity, Oral (Category 2): H300 - Fatal if swallowed.[1] Due to the structural similarity
and to ensure the highest level of safety, it is prudent to handle Bithionolate Sodium with the
precautions required for a substance of high acute toxicity.

Hazard Statements:
e H302: Harmful if swallowed.
Precautionary Statements:

e P264: Wash skin thoroughly after handling.
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e P270: Do not eat, drink or smoke when using this product.

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.

e P501: Dispose of contents/container to an approved waste disposal plant.

The following diagram illustrates the core hazard and the necessary immediate response
protocol.
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Bithionolate Sodium: Hazard and Response Workflow

Hazard: Harmful if Swallowed (H302)

1
1

Mitigation IExposure
|

Y

Accidental Ingestion

End-of-Life

Precautionary Action:
Do not eat, drink, or smoke when using (P270)

Proper Disposal:
Dispose to an approved waste facility (P501)

First Aid Step 1

Immediate Response:
Rinse Mouth (P330)

Seek Medical Attention:
Call a POISON CENTER/doctor (P312)
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Bithionolate Sodium: Safe Handling and Storage Protocol

Handling Protocol

Work in a Ventilated Area
(Fume Hood)

'

Wear Appropriate PPE:
- Goggles/Face Shield
- Gloves
- Lab Coat

Storage Protocol

(0-10°C)

Store in a Cool, Dry Place

Keep Container Tightly Sealed

Under Inert Gas

'

Practice Good Hygiene:
- Wash hands after use
- No food/drink in lab

Segregate from Incompatible
Materials (Acids, Oxidizers)

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling and storage of Bithionolate Sodium.

Accidental Release and Disposal Measures

In the event of a spill, prompt and appropriate action is necessary to prevent exposure and

environmental contamination.

Accidental Release:

» Evacuate personnel from the area.

o Ensure adequate ventilation.

o Wear appropriate PPE, including respiratory protection.
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e Avoid generating dust.

o Carefully sweep up the spilled solid material and place it in a suitable, labeled container for
disposal.

o Clean the spill area thoroughly with a suitable decontaminating agent.
Disposal:

o Dispose of Bithionolate Sodium and its container in accordance with local, regional, and
national regulations. * This should be done through a licensed professional waste disposal
service. [4]

Conclusion

Bithionolate Sodium is a valuable compound for research and development, but its potential
toxicity requires a high level of respect and care in its handling and use. By adhering to the
comprehensive safety protocols outlined in this guide, researchers can mitigate the risks and
ensure a safe and productive laboratory environment. The principle of ALARA (As Low As
Reasonably Achievable) should always be applied to minimize exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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